Cas no 32047-76-0 (11H-Dibenzo[b,e][1,4]diazepine-11-thione,5,10-dihydro-)

• Product Name: 11H-Dibenzo[b,e][1,4]diazepine-11-thione,5,10-dihydro-
• CAS No: 32047-76-0
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 311744
• PubChem ID: 3032891
• Update Time: 2025-04-19

11H-Dibenzo[b,e][1,4]diazepine-11-thione,5,10-dihydro- Chemical and Physical Properties

Names and Identifiers

• 11H-Dibenzo[b,e][1,4]diazepine-11-thione,5,10-dihydro-
• 5,11-dihydrobenzo[b][1,4]benzodiazepine-6-thione
• 5,10-Dihydro-11H-dibenzo(b,e)(1,4)diazepine-11-thione
• 5,10-dihydro-dibenzo[b,e][1,4]diazepin-11-thione
• 5-24-04-00115 (Beilstein Handbook Reference)
• NSC-48655
• 8O5WGK0SLA
• 5,10-Dihydro-11H-dibenzo[b,e][1,4]diazepine-11-thione
• NSC48655
• SZTCVSWEXLJTPD-UHFFFAOYSA-N
• 11H-DIBENZO(b,e)(1,4)DIAZEPINE-11-THIONE, 5,10-DIHYDRO-
• NSC 48655
• SCHEMBL2511248
• UNII-8O5WGK0SLA
• 32047-76-0
• BRN 0647282
• 5,10-dihydro-11H-dibenzo-[b,e][1,4]diazepine-11-thione
• DTXSID60185867
• 11H-Dibenzo[b,4]diazepine-11-thione, 5,10-dihydro-

• Inchi： 1S/C13H10N2S/c16-13-9-5-1-2-6-10(9)14-11-7-3-4-8-12(11)15-13/h1-8,14H,(H,15,16)
• InChI Key： SZTCVSWEXLJTPD-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 226.0566
• Monoisotopic Mass: 226.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 394.5°Cat760mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.75
• PSA: 24.06